1’-epi-Benazeprilat Acyl-β-D-glucuronide
1’-epi-Benazeprilat Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
1240792-52-2
VCID:
VC0028988
InChI:
InChI=1S/C28H32N2O11/c31-20(40-28-23(34)21(32)22(33)24(41-28)27(38)39)14-30-19-9-5-4-8-16(19)11-13-17(25(30)35)29-18(26(36)37)12-10-15-6-2-1-3-7-15/h1-9,17-18,21-24,28-29,32-34H,10-14H2,(H,36,37)(H,38,39)/t17-,18+,21-,22-,23+,24-,28+/m0/s1
SMILES:
C1CC2=CC=CC=C2N(C(=O)C1NC(CCC3=CC=CC=C3)C(=O)O)CC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C28H32N2O11
Molecular Weight:
572.567
1’-epi-Benazeprilat Acyl-β-D-glucuronide
CAS No.: 1240792-52-2
Reference Standards
VCID: VC0028988
Molecular Formula: C28H32N2O11
Molecular Weight: 572.567
| CAS No. | 1240792-52-2 |
|---|---|
| Product Name | 1’-epi-Benazeprilat Acyl-β-D-glucuronide |
| Molecular Formula | C28H32N2O11 |
| Molecular Weight | 572.567 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-[(3S)-3-[[(1R)-1-carboxy-3-phenylpropyl]amino]-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C28H32N2O11/c31-20(40-28-23(34)21(32)22(33)24(41-28)27(38)39)14-30-19-9-5-4-8-16(19)11-13-17(25(30)35)29-18(26(36)37)12-10-15-6-2-1-3-7-15/h1-9,17-18,21-24,28-29,32-34H,10-14H2,(H,36,37)(H,38,39)/t17-,18+,21-,22-,23+,24-,28+/m0/s1 |
| Standard InChIKey | OJAPCMFSNNRWFW-IPFSVVGRSA-N |
| SMILES | C1CC2=CC=CC=C2N(C(=O)C1NC(CCC3=CC=CC=C3)C(=O)O)CC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| PubChem Compound | 71313626 |
| Last Modified | Nov 11 2021 |
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